Cas no 1202002-58-1 (9,10-Dibromo-2,6-dinaphthalen-2-ylanthracene)

• Product Name: 9,10-Dibromo-2,6-dinaphthalen-2-ylanthracene
• CAS No: 1202002-58-1
• MF: C₃₄H₂₀Br₂
• MW: 588.330607414246
• MDL: MFCD16660913
• CID: 2136247
• Update Time: 2025-08-05

9,10-Dibromo-2,6-dinaphthalen-2-ylanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-dibromo-2,6-di-2-naphthalenylAnthracene
• 9,10-Dibromo-2,6-di(naphthalen-2-yl)anthracene
• 9,10-Dibromo-2,6-dinaphthalen-2-ylanthracene

• MDL： MFCD16660913
• Inchi： 1S/C34H20Br2/c35-33-30-16-14-28(26-12-10-22-6-2-4-8-24(22)18-26)20-32(30)34(36)29-15-13-27(19-31(29)33)25-11-9-21-5-1-3-7-23(21)17-25/h1-20H
• InChI Key： VUXGFQFKELNMKI-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(C3C=CC4C=CC=CC=4C=3)=CC=2C(=C2C=CC(C3C=CC4C=CC=CC=4C=3)=CC2=1)Br

Computed Properties

• Exact Mass: 587.991
• Monoisotopic Mass: 585.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 9,10-Dibromo-2,6-dinaphthalen-2-ylanthracene

9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene: A Comprehensive Overview

The compound 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene, identified by the CAS Registry Number 1202002-58-1, is a highly specialized organic molecule with significant potential in various advanced materials and chemical applications. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), specifically anthracene derivatives, and is characterized by its unique structure featuring bromine substituents and naphthalene moieties. The combination of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a subject of interest in cutting-edge research across multiple disciplines.

Recent studies have highlighted the importance of 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene in the field of organic electronics. Its extended conjugated system and bromine substitution patterns contribute to enhanced charge transport properties, which are critical for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that this compound can serve as an efficient electron acceptor in donor-acceptor heterojunctions, significantly improving device performance metrics such as power conversion efficiency and operational stability.

In addition to its electronic applications, 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene has shown promise in the realm of optoelectronics. Its absorption characteristics in the visible spectrum make it a candidate for advanced optical materials. For instance, recent experiments have explored its potential as a chromophore in dye-sensitized solar cells (DSSCs), where its ability to harvest sunlight and transfer electrons to semiconductor materials has been extensively studied. These findings underscore its versatility as a multifunctional material.

The synthesis of 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene involves a series of carefully controlled organic reactions. Typically, the starting material is anthracene, which undergoes bromination at specific positions followed by coupling reactions with naphthalene derivatives. The regioselectivity of these reactions is crucial to obtaining the desired product with high purity. Recent advancements in catalytic methods and reaction conditions have enabled more efficient and scalable synthesis routes for this compound.

Beyond its technical applications, 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene has also attracted attention for its potential in biotechnology and medical research. Its unique electronic properties make it a candidate for use in biosensors and bioimaging agents. For example, researchers have investigated its ability to interact with biomolecules such as DNA and proteins under specific conditions. These interactions could pave the way for innovative diagnostic tools and therapeutic agents.

In conclusion, 9,10-Dibromo-2,6-Dinaphthalen-2-Ylanthracene, with its CAS number 1202002-58-1, represents a cutting-edge material with diverse applications across multiple scientific domains. From organic electronics to optoelectronics and biotechnology, this compound continues to be a focal point for researchers seeking to harness its unique properties for next-generation technologies. As ongoing studies unravel more about its capabilities, it is poised to play an increasingly important role in shaping the future of materials science.